Cas no 1361702-44-4 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid)

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid is a fluorinated pyridine derivative with a unique structural framework, combining aminomethyl, difluoromethyl, and trifluoromethyl substituents. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it suitable for applications requiring selective binding or bioactivity. The acetic acid moiety further allows for functionalization or conjugation, broadening its utility in synthetic pathways. Its well-defined structure and high purity make it a valuable candidate for exploratory studies in drug discovery and material science.
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid structure
1361702-44-4 structure
Product Name:3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid
CAS No:1361702-44-4
MF:C10H9F5N2O2
MW:284.182679891586
CID:4932437
Update Time:2025-10-24

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid
    • Inchi: 1S/C10H9F5N2O2/c11-9(12)8-5(2-16)7(10(13,14)15)4(3-17-8)1-6(18)19/h3,9H,1-2,16H2,(H,18,19)
    • InChI Key: HYBFNZUMPUFLKS-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C(F)F)C=1CN)CC(=O)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • XLogP3: -1.6
  • Topological Polar Surface Area: 76.2

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022000738-500mg
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid
1361702-44-4 97%
500mg
$1,078.00 2022-04-03
Alichem
A022000738-1g
3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid
1361702-44-4 97%
1g
$1,646.40 2022-04-03

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1361702-44-4): A Comprehensive Overview

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1361702-44-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a pyridine ring makes it an intriguing candidate for various biological studies.

The structure of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid is particularly noteworthy. The compound consists of a pyridine ring with a trifluoromethyl group at the 4-position, a difluoromethyl group at the 2-position, and an aminomethyl group attached to the 3-position. Additionally, there is an acetic acid moiety at the 5-position. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule.

Recent research has focused on the potential of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid as a lead compound for drug discovery. Studies have shown that the compound exhibits promising pharmacological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the growth of various cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid is still under investigation. However, preliminary findings indicate that it may target specific signaling pathways involved in cell proliferation and survival. The presence of fluorine atoms in the molecule is believed to enhance its stability and bioavailability, making it a valuable candidate for further optimization and development.

In addition to its potential therapeutic applications, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid has been studied for its biological activity in other contexts. For example, researchers have explored its effects on inflammation and immune responses. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that the compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the sequential introduction of functional groups onto a pyridine scaffold. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and fluorination methods, has facilitated the efficient production of this compound on both laboratory and industrial scales.

Pharmaceutical applications of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetic acid are currently being explored through preclinical studies. These studies aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in animal models. Preliminary results have been encouraging, with no significant adverse effects observed at therapeutic doses.

The future prospects for 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethy l)pyridine-5-acetic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel formulations and delivery systems to improve its bioavailability and target specificity.

In conclusion, 3-(Aminomethyl)-2-(difluorometh yl)-4-(trifluorome thyl)pyridine-5-acetic acid (CAS No. 1361702-44-4) represents a fascinating compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd